Dilauryl phosphite

Specification

• CAS No.: 21302-09-0
• Molecular Formula: C24H50O3P+
• Molecular Weight: 417.6 g/mol
• IUPAC Name: didodecoxy(oxo)phosphanium
• Standard InChI: InChI=1S/C24H50O3P/c1-3-5-7-9-11-13-15-17-19-21-23-26-28(25)27-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3/q+1
• Standard InChI Key: QBCOASQOMILNBN-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCO[P+](=O)OCCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCO[P+](=O)OCCCCCCCCCCCC

Introduction

Chemical Identity and Structure

Nomenclature and Identification

Dilauryl phosphite is known by several chemical names in scientific and commercial literature. The compound is formally identified as di(n-dodecyl)hydrogen phosphate, but is also commonly referred to as didodecyl phosphite, didodecyl phosphonate, or didodecoxy(oxo)phosphanium in various chemical databases and commercial catalogs. The standardized Chemical Abstracts Service (CAS) Registry Number assigned to this compound is 21302-09-0, which serves as its unique identifier in chemical literature and regulatory documentation.

Molecular Structure and Formula

The molecular formula of dilauryl phosphite is C₂₄H₅₀O₃P⁺, representing a phosphorus atom bonded to three oxygen atoms, with two of these oxygen atoms further connected to lauryl (dodecyl) chains. The structural arrangement features a central phosphorus atom in a tetrahedral configuration, with the two alkyl chains providing significant hydrophobicity to the molecule. This structural configuration contributes to its stability and functionality in various applications, particularly as an antioxidant and stabilizer in polymer systems.

Physical and Chemical Properties

Chemical Reactivity and Stability

As a phosphite ester, dilauryl phosphite functions primarily through its ability to act as a reducing agent, particularly with respect to hydroperoxides and peroxyl radicals formed during polymer oxidation processes. The phosphorus atom in dilauryl phosphite contains a lone pair of electrons that can be donated to oxidizing species, resulting in the conversion of the phosphite to its corresponding phosphate. This reaction mechanism forms the basis of its antioxidant functionality in various industrial applications.

Production Methods and Manufacturing

Industrial Synthesis Approaches

The industrial production of dilauryl phosphite typically involves the reaction of lauryl alcohol (1-dodecanol) with phosphorus trichloride (PCl₃), followed by appropriate purification steps. While direct information on dilauryl phosphite synthesis is limited in the available search results, the general approach for dialkyl hydrogen phosphites involves controlled reaction conditions to ensure product quality and yield optimization.

The reaction can be represented by the following equation:

2 C₁₂H₂₅OH + PCl₃ → (C₁₂H₂₅O)₂P(O)H + 3 HCl

Purification and Quality Control

Commercial dilauryl phosphite is typically offered in three purity grades: 97%, 98%, and 99%, with each grade serving different application requirements. The higher purity grades (99%) command premium prices and are preferred for demanding applications such as high-performance lubricant additives, where impurities could potentially compromise product performance.

Purification typically involves vacuum distillation or other separation techniques to remove reaction by-products and unreacted starting materials. Quality control measures focus on assessing purity levels through various analytical techniques including gas chromatography, high-performance liquid chromatography, and spectroscopic methods.

Applications and Industrial Uses

Polymer Stabilization

Dilauryl phosphite serves as a vital stabilizing agent in polyolefins and other polymer systems, where it helps improve thermal and oxidative stability during processing and throughout the product lifecycle. The compound is particularly effective in preventing degradation of polymers during high-temperature processing operations, thereby extending the service life of the final products.

The application of dilauryl phosphite spans across various polymer systems including:

Polymer Type	Function of Dilauryl Phosphite	Typical Dosage Range
PVC	Thermal stabilizer, antioxidant	0.1-0.5% by weight
ABS	Processing stabilizer	0.05-0.3% by weight
SBS	Antioxidant	0.1-0.4% by weight
SIS	Thermal stabilizer	0.1-0.3% by weight
SEBS	Oxidation inhibitor	0.1-0.5% by weight

This application versatility across multiple polymer systems has contributed significantly to the commercial importance of dilauryl phosphite in the plastic and rubber industries.

Lubricant Additive Applications

The lubricants and lubricant additives segment represents the dominant application for dilauryl phosphite, accounting for over 80% of the total consumption and exceeding $200 million annually. As an additive in lubricant formulations, dilauryl phosphite functions primarily as:

• An antioxidant that prevents oxidative degradation of base oils

• An anti-wear agent that forms protective films on metal surfaces

• A corrosion inhibitor that protects metal components from chemical attack

The compound's effectiveness in extending the service life of lubricants and reducing machinery maintenance costs has driven its adoption in automotive and industrial applications. The shift toward higher-performance lubricants with extended drain intervals has further boosted the demand for effective stabilizers like dilauryl phosphite.

Market Analysis and Industry Trends

Global Market Overview

The global dilauryl hydrogen phosphite market exhibits robust growth potential, with a consistent compound annual growth rate (CAGR) of approximately 4.5% projected for the period between 2024 and 2032. The market size is anticipated to reach around $300 million by 2024, increasing to about $450 million by 2032. This growth trajectory is supported by increasing industrialization and rising demand for high-performance additives in various end-use industries.

Regional Market Dynamics

The Asia-Pacific region has emerged as the dominant market for dilauryl phosphite, driven by rapid industrialization and expansion of manufacturing activities, particularly in China and India. The region is experiencing annual growth rates exceeding 6%, significantly higher than the global average. This regional dominance is attributed to:

• Expanding automotive production facilities

• Growing plastic manufacturing industry

• Increasing industrial machinery sector

• Favorable government policies supporting manufacturing activities

North America and Europe represent mature markets with stable growth rates, primarily driven by demand for high-performance lubricants in industrial and automotive applications.

Market Segmentation Analysis

The market for dilauryl phosphite is segmented based on purity levels and applications:

Segment Category	Leading Segment	Market Share	Key Growth Drivers
Purity Grade	99% purity	>40%	Stringent quality requirements in high-performance applications
Application	Lubricants	>80%	Increasing demand for extended service life lubricants
End-Use Industry	Automotive	>35%	Growing vehicle production and maintenance needs
Region	Asia-Pacific	>45%	Rapid industrialization and manufacturing expansion

Future Outlook and Research Directions

Emerging Trends and Opportunities

The dilauryl phosphite market is witnessing several emerging trends that are likely to shape its future development:

• Growing focus on sustainable manufacturing practices is encouraging the development of biodegradable and environmentally friendly lubricant formulations with improved dilauryl phosphite variants.

• Ongoing research into enhancing the thermal stability and oxidation resistance of dilauryl phosphite is opening up new applications in high-temperature environments.

• The shift toward electric vehicles, while potentially challenging traditional lubricant applications, is creating opportunities for specialized formulations containing dilauryl phosphite for electric vehicle components.

• Technological advancements in lubricant formulations are continually expanding the application boundaries for dilauryl phosphite, driving market growth.

Challenges and Limitations

Despite its commercial importance, the dilauryl phosphite market faces several challenges:

• Price fluctuations in raw materials, particularly lauryl alcohol, represent a significant factor influencing market dynamics and profitability.

• Stringent environmental regulations concerning phosphorus-containing compounds pose a notable challenge for formulators and manufacturers.

• The development of alternative stabilizers, including certain hindered phenols, presents competitive pressure, though these alternatives often lack the unique performance characteristics of dilauryl phosphite.

• The relatively low level of mergers and acquisitions activity in this niche market may limit rapid technology transfer and innovation, with most growth driven by organic expansion.